2-((3-(4-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[3-(4-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H16N4O3S3/c1-25-12-4-2-11(3-5-12)22-16(24)15-13(6-8-26-15)20-18(22)28-10-14(23)21-17-19-7-9-27-17/h2-5,7,9H,6,8,10H2,1H3,(H,19,21,23)
• InChI Key: GEXVOCPYMXDIFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=NC=CS4
• Molecular Formula: C18H16N4O3S3
• Molecular Weight: 432.5 g/mol

Description

2-((3-(4-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H16N4O3S3 and its molecular weight is 432.53. The purity is usually 95%.
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Scientific Research Applications

Antifungal Applications

Research has shown the efficacy of derivatives of the compound against fungi like Aspergillus terreus and Aspergillus niger, highlighting its potential as an antifungal agent. The study conducted by Jafar et al. (2017) demonstrated that synthesized dimethylpyrimidin-derivatives, which share structural similarities with the compound, have significant antifungal effects, suggesting the potential for development into useful antifungal agents (Jafar et al., 2017).

Antitumor Applications

The compound has also been explored for its antitumor properties. Hafez and El-Gazzar (2017) synthesized derivatives that displayed potent anticancer activity against human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). This suggests the compound's derivatives could be developed as anticancer agents (Hafez & El-Gazzar, 2017).

Anti-inflammatory and Analgesic Applications

Abu‐Hashem et al. (2020) synthesized novel derivatives that exhibited significant anti-inflammatory and analgesic activities. The compounds demonstrated high inhibitory activity on COX-2 selectivity, comparable to standard drugs, indicating their potential as anti-inflammatory agents (Abu‐Hashem et al., 2020).

Antimicrobial Applications

Additionally, the compound has been studied for its antimicrobial properties. Wardkhan et al. (2008) researched derivatives for antimicrobial activity against bacterial isolates such as Escherichia coli and fungal isolates including Aspergillus fumigatus, demonstrating the compound's potential in antimicrobial applications (Wardkhan et al., 2008).